Cas no 66734-13-2 (Alclometasone 17,21-Dipropionate)

• Product Name: Alclometasone 17,21-Dipropionate
• CAS No: 66734-13-2
• MF: C₂₈H₃₇ClO₇
• MW: 521.042188405991
• CID: 58507
• Update Time: 2025-08-05

Alclometasone 17,21-Dipropionate Chemical and Physical Properties

Names and Identifiers

• Alclometasone-17,21-dipropionate
• (7a,11b,16a)-7-Chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• Alclovate
• Alclometasone 17,21-Dipropionate
• ALCLOMETASONE DIPROPIONATE
• Aclosone
• Aclovate
• ALCLOMETASONEDIPROPIONATE,USP
• Almeta
• Ddlonal
• Delonal
• Modrasone
• Vitra
• (7α,11β,16α)-7-Chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• 7α-Chloro-11β,17,21-trihydroxy-16α-methylpregna-1,4-diene-3,20-dione 17,21-di(propionate)
• Alclometasone Dipropanoate
• Sch 22219

• Inchi： 1S/C28H37ClO7/c1-6-22(33)35-14-21(32)28(36-23(34)7-2)15(3)10-18-24-19(29)12-16-11-17(30)8-9-26(16,4)25(24)20(31)13-27(18,28)5/h8-9,11,15,18-20,24-25,31H,6-7,10,12-14H2,1-5H3/t15-,18+,19-,20+,24-,25+,26+,27+,28+/m1/s1
• InChI Key： DJHCCTTVDRAMEH-DUUJBDRPSA-N
• SMILES： Cl[C@@H]1CC2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(COC(CC)=O)=O)([C@H](C)C[C@H]3[C@@H]21)OC(CC)=O)O)=O

Computed Properties

• Exact Mass: 520.22300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• Color/Form: Crystallization from acetone methanol isopropyl ether
• Density: 1.0766 (rough estimate)
• Melting Point: 212-216°
• Boiling Point: 613.3°C (rough estimate)
• Refractive Index: 1.4429 (estimate)
• PSA: 106.97000
• LogP: 3.94270
• Specific Rotation: D26 +42.6° (c = 0.3 in DMF)

Alclometasone 17,21-Dipropionate Security Information

• Signal Word：Danger
• Hazard Statement： H360-H373
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：TU3790000
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives